Cas no 110035-74-0 (N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]formamide)

N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]formamide structure
110035-74-0 structure
Product Name:N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]formamide
CAS No:110035-74-0
MF:C7H9N3O2
MW:167.165261030197
CID:1189481
PubChem ID:14460538
Update Time:2025-04-20

N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]formamide Chemical and Physical Properties

Names and Identifiers

    • N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]formamide
    • 3-cyclopropyl-5-formylaminomethyl-1,2,4-oxadiazole
    • 3cyclopropyl-5-formylaminomethyl-1,2,4-oxadiazole
    • CTK0D5361
    • Formamide, N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-
    • ACMC-20mcu2
    • AGN-PC-001I1L
    • 3-cyclopropyl-5-formylaminomethyl-1,2,4-oxadiazole; 3cyclopropyl-5-formylaminomethyl-1,2,4-oxadiazole; CTK0D5361; Formamide, N-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-; ACMC-20mcu2; AGN-PC-001I1L;
    • SCHEMBL7292062
    • HULPLKDCCLPDEX-UHFFFAOYSA-N
    • 3-cyclopropyI-5-formylaminomethyl-1,2,4-oxadiazole
    • N-((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)formamide
    • 110035-74-0
    • 3-cyclopropyl-5-formylaminomethl-1,2,4-oxadiazole
    • DTXSID80560617
    • Inchi: 1S/C7H9N3O2/c11-4-8-3-6-9-7(10-12-6)5-1-2-5/h4-5H,1-3H2,(H,8,11)
    • InChI Key: HULPLKDCCLPDEX-UHFFFAOYSA-N
    • SMILES: O1C(CNC=O)=NC(C2CC2)=N1

Computed Properties

  • Exact Mass: 167.06957
  • Monoisotopic Mass: 167.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • PSA: 68.02
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